Cas no 117152-72-4 (1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane)

1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane structure
117152-72-4 structure
Product Name:1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane
CAS No:117152-72-4
MF:C24H36N4O4S2
MW:508.697043418884
CID:2615165
PubChem ID:14203850
Update Time:2025-04-21

1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane Chemical and Physical Properties

Names and Identifiers

    • 1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane
    • 1,8-Bis(4-methylbenzene-1-sulfonyl)-1,4,8,11-tetraazacyclotetradecane
    • 117152-72-4
    • DTXSID40557361
    • Inchi: 1S/C24H36N4O4S2/c1-21-5-9-23(10-6-21)33(29,30)27-17-3-13-26-16-20-28(18-4-14-25-15-19-27)34(31,32)24-11-7-22(2)8-12-24/h5-12,25-26H,3-4,13-20H2,1-2H3
    • InChI Key: CBORVMMMGJGEBU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCNCCCN(CCNCCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 508.21779799Da
  • Monoisotopic Mass: 508.21779799Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 116Ų
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